2-[(4-allyl-5-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(2,4-difluorophenyl)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[(5-methyl-4-prop-2-enyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H14F2N4OS/c1-3-6-20-9(2)18-19-14(20)22-8-13(21)17-12-5-4-10(15)7-11(12)16/h3-5,7H,1,6,8H2,2H3,(H,17,21)
• InChI Key: DDVXXEMERULPGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1CC=C)SCC(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C14H14F2N4OS
• Molecular Weight: 324.35 g/mol

Description

2-[(4-allyl-5-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(2,4-difluorophenyl)acetamide is a compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been studied extensively for its ability to inhibit the growth of cancer cells and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of 2-[(4-allyl-5-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(2,4-difluorophenyl)acetamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are necessary for the growth and survival of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its ability to inhibit the growth of cancer cells, this compound has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-allyl-5-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(2,4-difluorophenyl)acetamide in lab experiments is its ability to selectively target cancer cells while leaving healthy cells unharmed. Additionally, this compound has been shown to have low toxicity in preclinical studies. However, one limitation of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of future directions for research on 2-[(4-allyl-5-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(2,4-difluorophenyl)acetamide. One area of interest is the development of more efficient synthesis methods that can produce larger quantities of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential drug targets. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 2-[(4-allyl-5-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(2,4-difluorophenyl)acetamide involves a multi-step process that starts with the reaction of 2,4-difluoroaniline with allyl bromide to form 2,4-difluoro-N-(prop-2-en-1-yl)aniline. This intermediate is then reacted with thiosemicarbazide to form 2,4-difluoro-N-(prop-2-en-1-yl)thiosemicarbazide. Finally, this compound is reacted with chloroacetyl chloride to form the desired product.

Scientific Research Applications

2-[(4-allyl-5-methyl-4H-1,2,4-triazol-3-yl)thio]-N-(2,4-difluorophenyl)acetamide has been extensively studied for its potential applications in cancer treatment. Preclinical studies have shown that this compound is able to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been shown to have synergistic effects when used in combination with other chemotherapeutic agents.